Cas no 625-28-5 (butanenitrile, 3-methyl-)

butanenitrile, 3-methyl- Properties

Names and Identifiers

• Isobutyl cyanide
• 3-Methylbutanenitrile
• Isovaleronitrile
• 2-Methylbutane secondary mononitrile
• 2-methylbutanesecondarymononitrile
• 3-methyl-butanenitril
• 3-methyl-butyronitril
• 3-Methylbutyronitrile
• 3-methyl-butyronitrile
• Butanenitrile,3-methyl-
• Butyronitrile, 2-methyl-
• isobutylnitrile
• BRN 1734239
• N2G72X091L
• Isovaleronitrile, 98%
• DTXCID901620
• InChI=1/C5H9N/c1-5(2)3-4-6/h5H,3H2,1-2H
• Butanenitrile, 3-methyl-
• Tox21_200528
• Butyronitrile, 3-methyl-
• MFCD00001944
• Isoamylnitrile
• CAS-625-28-5
• NCGC00248677-01
• EINECS 210-884-1
• NCGC00258082-01
• UNII-N2G72X091L
• F0001-1677
• FT-0627536
• Isopentanenitrile
• 3-Methylbutanenitrile #
• NSC 148363
• AKOS000200377
• 3-Methylbutanonitrile
• A833827
• Z104473272
• Q24763442
• 3-Methylbutylnitrile
• NSC148363
• WLN: NC1Y1&1
• CHEMBL3186839
• iso-C4H9CN
• CHEBI:180667
• NSC-148363
• NS00022546
• EN300-19241
• 1-Cyano-2-methylpropane
• I0292
• Isopentane nitrile
• 625-28-5
• DTXSID0021620
• STL168032
• +Expand

• MDL： MFCD00001944
• InChIKey： QHDRKFYEGYYIIK-UHFFFAOYSA-N
• Inchi： 1S/C5H9N/c1-5(2)3-4-6/h5H,3H2,1-2H3
• SMILES： CC(C)CC#N

Computed Properties

• Exact Mass: 83.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 83.073499
• Heavy Atom Count: 6
• Complexity: 65.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.55608
• PSA: 23.79000
• Refractive Index: n20/D 1.393(lit.)
• Boiling Point: 130°C
• Melting Point: -100.8°C
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• FEMA: 3536
• Color/Form: Colorless liquid [1]
• Solubility: Slightly soluble in water, easily soluble in acetone, miscible in ethanol \ ether [7]
• Density: 0.795 g/mL at 25 °C(lit.)

butanenitrile, 3-methyl- Security Information

• Symbol: GHS02 GHS06
• RTECS：NY1750000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36
• Packing Group：III
• Risk Phrases：R10; R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226-H301+H311+H331-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Keep it tightly closed.
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Danger
• HazardClass：3.2

butanenitrile, 3-methyl- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides